![molecular formula C15H22N2O2 B2966832 (3-Phenylpyrrolidin-3-yl)carbamic acid tert-butyl ester CAS No. 351360-83-3](/img/structure/B2966832.png)
(3-Phenylpyrrolidin-3-yl)carbamic acid tert-butyl ester
Overview
Description
(3-Phenylpyrrolidin-3-yl)carbamic acid tert-butyl ester, also known as CPP, is a chemical compound that has been studied extensively for its potential applications in scientific research. CPP is a potent and selective inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This makes CPP a valuable tool for investigating the role of acetylcholine in various physiological and biochemical processes.
Scientific Research Applications
Life Science Research
Tert-butyl carbamates are often used in life science research as protective groups for amino acids and other bioactive molecules during peptide synthesis . They can be involved in the synthesis of natural products with cytotoxic activity against human carcinoma cell lines .
Material Science
In material science, tert-butyl functional groups can modulate the self-assembly behavior of organic molecules on surfaces, which is crucial for creating supramolecular architectures .
Chemical Synthesis
This compound may serve as an intermediate in complex chemical syntheses, such as the production of pharmaceuticals like ceftolozane .
Biochemical Research
As biochemical reagents, tert-butyl carbamates like (S)-tert-Butyl pyrrolidin-3-ylcarbamate can be used in life science-related research involving biological materials or organic compounds .
properties
IUPAC Name |
tert-butyl N-(3-phenylpyrrolidin-3-yl)carbamate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2/c1-14(2,3)19-13(18)17-15(9-10-16-11-15)12-7-5-4-6-8-12/h4-8,16H,9-11H2,1-3H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QELMUWDFAGEENM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1(CCNC1)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl N-(3-phenylpyrrolidin-3-yl)carbamate | |
CAS RN |
351360-83-3 | |
Record name | tert-butyl N-(3-phenylpyrrolidin-3-yl)carbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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